Cas no 2017325-06-1 (tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate)

• Product Name: tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate
• CAS No: 2017325-06-1
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6234478
• PubChem ID: 165464879
• Update Time: 2025-06-13

tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2017325-06-1
• tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate
• EN300-797151

• Inchi： 1S/C14H25NO3/c1-9(2)12(16)10-7-6-8-11(10)15-13(17)18-14(3,4)5/h9-11H,6-8H2,1-5H3,(H,15,17)
• InChI Key： IASRPUQBXWCWPL-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1CCCC1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate

Comprehensive Overview of tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate (CAS No. 2017325-06-1)

The compound tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate, with the CAS registry number 2017325-06-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique structural features, including a cyclopentyl ring and a tert-butyl group, which contribute to its stability and reactivity. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a building block for peptide synthesis and small molecule inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Its role in facilitating stereoselective reactions and serving as a protecting group for amines has made it a valuable tool for synthetic chemists. The compound's compatibility with green chemistry principles also aligns with the growing emphasis on sustainable laboratory practices, a topic frequently searched by professionals in the field.

One of the most discussed aspects of CAS No. 2017325-06-1 is its potential in targeted drug delivery systems. With the rise of personalized medicine, researchers are investigating how this compound can be functionalized to enhance bioavailability and reduce off-target effects. Questions such as "How does tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate improve drug stability?" or "What are its applications in proteomics?" are commonly encountered in academic forums and search engines, reflecting its relevance in cutting-edge science.

The synthesis of tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate typically involves multi-step organic reactions, including acylations and carbamate formations. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity and structural integrity. For laboratories focusing on high-throughput screening, this compound's consistent performance under varied conditions makes it a reliable choice for lead optimization studies.

Beyond pharmaceuticals, CAS No. 2017325-06-1 has shown promise in material science, particularly in the development of polymeric coatings and adhesives. Its ability to modify surface properties without compromising mechanical strength has sparked interest in industries ranging from aerospace to biomedical devices. Searches like "innovative uses of carbamate derivatives in materials" highlight the compound's versatility beyond traditional applications.

In conclusion, tert-butyl N-[2-(2-methylpropanoyl)cyclopentyl]carbamate (CAS No. 2017325-06-1) represents a multifaceted compound with broad utility in both research and industrial settings. Its alignment with trends such as sustainable synthesis, precision medicine, and advanced material design ensures its continued relevance in scientific discourse. As exploration of its properties deepens, this compound is poised to play a pivotal role in addressing complex challenges across multiple disciplines.